1-(Thian-4-yl)piperidin-3-ol

• IUPAC Name: 1-(thian-4-yl)piperidin-3-ol
• InChI: InChI=1S/C10H19NOS/c12-10-2-1-5-11(8-10)9-3-6-13-7-4-9/h9-10,12H,1-8H2
• InChI Key: NCVBVIXVISDCSF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCSCC2)O
• Molecular Formula: C10H19NOS
• Molecular Weight: 201.33 g/mol

Description

“1-(Thian-4-yl)piperidin-3-ol” is a chemical compound that is part of the piperidine class. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In recent years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It is an organic heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds. This nitrogen-bearing heterocyclic ring system and its byproducts show several essential features.

Scientific Research Applications

Synthesis and Structural Analysis

• Research demonstrates the development of novel methods for synthesizing piperidine derivatives, highlighting their importance in medicinal chemistry. For instance, a novel method for the synthesis of 3-(pyrrolidin-1-yl)piperidine was proposed, which is significant in the context of producing conformationally rigid diamines (R. Smaliy et al., 2011).
• Another study focused on the synthesis, spectroscopic analysis (UV–Vis, FT-IR, and NMR), and single crystal XRD of a piperidin-4-one containing picrate, exploring its potential applications in nonlinear optics due to its polarization and hyperpolarizability properties (M. A. Doss et al., 2017).

Biological Activity

• The creation of orthogonally protected piperidin-3-ylmethanamine and piperidin-4-ylmethanamine derivatives from readily available materials was outlined, emphasizing the compounds' importance as building blocks in medicinal chemistry and drug discovery (Urban Košak et al., 2014).
• Selective killing of bacterial persisters by a chemical compound without affecting normal antibiotic-sensitive cells was demonstrated, suggesting a novel approach to eradicating bacterial persisters by reverting them to antibiotic-sensitive cells (Jun-Seob Kim et al., 2011).

Synthesis and Application in Nonlinear Optics and Antiproliferative Activity

• The synthesis and application of N-Tosyl Piperidinyl-Containing α-Aminophosphonates were explored, highlighting their insecticidal activities against Plutella xylostella, which illustrates the compound's potential in agricultural applications (Zhifu Jiang et al., 2013).
• A study on the synthesis and antiproliferative activity of polysubstituted tetrahydropyridine and piperidin-4-one-3-carboxylate derivatives revealed significant anticancer activity, demonstrating the potential of these compounds in the development of new anticancer drugs (Raghunath Aeluri et al., 2012).

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which include 1-(thian-4-yl)piperidin-3-ol, have a wide range of biological activities and are utilized in various therapeutic applications . They are often used in the production of drugs and have shown to be effective as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .

Mode of Action

Piperidine derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular function . The exact interaction of this compound with its targets would depend on the specific biological activity of the compound.

Biochemical Pathways

Piperidine derivatives are known to affect a variety of biochemical pathways, leading to downstream effects such as antiproliferation and antimetastatic effects on various types of cancers .

Result of Action

Piperidine derivatives are known to have a wide range of biological activities, suggesting that this compound could have multiple effects at the molecular and cellular level .

Future Directions

Piperidine and its derivatives are being utilized in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents. Therefore, the importance of piperidine nucleus in the field of drug discovery is evident. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.